Cas no 748723-37-7 (methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate)

• Product Name: methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate
• CAS No: 748723-37-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1018552
• Update Time: 2025-10-28

methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]oct-5-ene-3-carboxylicacid,methylester(9CI)
• methyl 3-azabicyclo[2.2.2]oct-5-ene-2-carboxylate
• 2-AZABICYCLO[2.2.2]OCT-5-ENE-3-CARBOXYLIC ACID METHYL ESTER
• Methyl 2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate
• methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate

• Inchi： 1S/C9H13NO2/c1-12-9(11)8-6-2-4-7(10-8)5-3-6/h2,4,6-8,10H,3,5H2,1H3
• InChI Key： JYLCXZDNEIHYOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(CC2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 38.3

Additional information on methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate

Methyl (1S,3S,4R)-2-Azabicyclo[2.2.2]Oct-5-Ene-3-Carboxylate (CAS No 748723-37-7): A Comprehensive Overview

Methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate, identified by its CAS number 748723-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex bicyclic structure and azabicyclo framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The structural motif of methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate consists of a seven-membered azabicyclo ring fused with a five-membered cycloalkene, resulting in a highly strained and rigid conformation. This unique structural arrangement imparts distinct stereochemical properties to the molecule, making it a valuable scaffold for designing molecules with specific biological activities. The presence of multiple stereocenters, particularly at the 1S, 3S, and 4R positions, underscores the importance of stereochemical control in its synthesis and potential applications.

In recent years, there has been growing interest in the development of biologically active compounds derived from azabicycloalkanes due to their ability to mimic natural products and exhibit unique pharmacological profiles. Methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate has been explored as a precursor in the synthesis of various pharmacologically relevant molecules. Its bicyclic core serves as a privileged scaffold for drug discovery, offering opportunities to develop compounds with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate is its potential role in the development of novel therapeutic agents targeting neurological disorders. The rigid bicyclic structure mimics natural product scaffolds that have been found to be effective in modulating neurotransmitter systems. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as epilepsy and neurodegenerative diseases. The stereochemistry of the molecule is particularly critical in determining its biological activity, with the specific configuration at the 1S, 3S, and 4R positions playing a crucial role in its interaction with biological targets.

The synthesis of methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate presents significant challenges due to its complex three-dimensional structure and multiple stereocenters. Advanced synthetic methodologies have been employed to achieve high enantioselectivity and diastereoselectivity during its preparation. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in constructing this molecule with high stereochemical fidelity. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into general strategies for constructing complex azabicycloalkanes.

In addition to its pharmaceutical applications, methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate has shown promise as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for constructing more complex molecules with tailored properties. Researchers have utilized this compound to develop novel catalysts and ligands for asymmetric transformations, highlighting its importance beyond traditional drug discovery applications.

The latest advancements in computational chemistry have further enhanced our understanding of methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate's reactivity and biological potential. Molecular modeling studies have provided insights into how this molecule interacts with biological targets at the atomic level, guiding the design of more effective derivatives. These computational approaches are complemented by experimental investigations that aim to validate theoretical predictions and explore new synthetic possibilities.

The future prospects for methyl (1S,3S,4R)-2-azabicyclo[2.2.2]oct-5-ene-3-carboxylate are promising, with ongoing research focusing on expanding its synthetic utility and exploring new therapeutic applications. As our understanding of complex molecular structures continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals and materials.